2-(3,5-dimethylisoxazol-4-yl)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]acetamide
• InChI: InChI=1S/C17H21N3O4S/c1-11-5-6-14(20-7-4-8-25(20,22)23)9-16(11)18-17(21)10-15-12(2)19-24-13(15)3/h5-6,9H,4,7-8,10H2,1-3H3,(H,18,21)
• InChI Key: KFJJSIODIABSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCS2(=O)=O)NC(=O)CC3=C(ON=C3C)C
• Molecular Formula: C17H21N3O4S
• Molecular Weight: 363.4 g/mol
• CAS No.: 1448128-14-0

Description

2-(3,5-dimethylisoxazol-4-yl)-N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H21N3O4S and its molecular weight is 363.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dynamic NMR Properties and Synthesis Applications

Studies on derivatives of acetamide, such as the synthesis and dynamic NMR properties of 2-(benzylideneamino)-N-[(R)-2-hydroxy-2-methyl-1-phenylpropyl] acetamide, highlight efficient synthetic methods and interesting NMR properties for related compounds. These findings could suggest potential routes for synthesizing the compound of interest and predict its behavior in NMR studies (H. A. Samimi et al., 2010).

Antimicrobial and Anti-inflammatory Properties

Research into the antimicrobial and anti-inflammatory properties of related thiazolidinone and acetamide derivatives, such as the synthesis, in-vitro, and in-vivo evaluation of 2-(3-(2-(1, 3-dioxoisoindolin-2-yl) acetamido)-4-oxo-2-substituted thiazolidin-5-yl) acetic acid derivatives, suggests that compounds with similar structures may hold therapeutic potential. These compounds have shown promising anti-inflammatory activity in both in-vitro and in-vivo models, indicating the research compound could also possess similar biological activities (A. P. Nikalje et al., 2015).

Radiosynthesis for Imaging Applications

The radiosynthesis of related compounds, like [phenyl-4-3H]acetochlor, for studies on their metabolism and mode of action, demonstrates the potential of the target compound for applications in radiolabeled studies, possibly for tracking its distribution and metabolism within biological systems (B. Latli et al., 1995).